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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecanedioic acid, a C14 a,w-dicarboxylic acid, is a molecule of interest in various fields,
including polymer chemistry, lubricants, and as a potential therapeutic agent. Nuclear Magnetic
Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation
and purity assessment of such compounds. This document provides detailed *H and 3C NMR
spectral data, experimental protocols, and a workflow for the analysis of tetradecanedioic acid.

Spectral Data Presentation

The following tables summarize the *H and 3C NMR spectral data for tetradecanedioic acid.
The data is presented for a sample dissolved in Deuterated Dimethyl Sulfoxide (DMSO-ds), a
common solvent for dicarboxylic acids.

Table 1: *H NMR Spectral Data of Tetradecanedioic Acid in DMSO-ds
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~12.0 Broad Singlet 2H -COOH
2.18 Triplet 4H 0-CH:z
1.49 Quintet 4H B-CH:z
1.24 Multiplet 16H y to -CH:z

Table 2: 13C NMR Spectral Data of Tetradecanedioic Acid in DMSO-de

Chemical Shift (8) ppm Assighment
174.4 -COOH

34.0 0-CH:2

29.0 Methylene Chain
28.8 Methylene Chain
28.7 Methylene Chain
28.4 Methylene Chain
24.5 B-CH:2

Experimental Protocols

A detailed methodology for acquiring high-quality *H and 3C NMR spectra of tetradecanedioic

acid is provided below.

Sample Preparation

Materials:

¢ Tetradecanedioic acid (5-10 mg for *H NMR, 20-50 mg for 3C NMR)

o Deuterated Dimethyl Sulfoxide (DMSO-de, 0.6-0.7 mL)
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5 mm NMR tube

Vial

Pipette

\Vortex mixer or sonicator

Procedure:

Accurately weigh the desired amount of tetradecanedioic acid into a clean, dry vial.

Add approximately 0.6-0.7 mL of DMSO-ds to the vial.

Gently vortex or sonicate the vial to ensure complete dissolution of the solid. The solubility of
tetradecanedioic acid in DMSO is approximately 52 mg/mL.[1]

Once fully dissolved, carefully transfer the solution into a 5 mm NMR tube using a pipette.

Cap the NMR tube securely.

NMR Instrument Parameters

The following are typical starting parameters for a 400 MHz NMR spectrometer. These may
need to be optimized based on the specific instrument and sample concentration.

1H NMR Spectroscopy:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments)

Number of Scans: 16-64

Relaxation Delay (d1): 1-2 seconds

Acquisition Time (aq): 3-4 seconds

Spectral Width (sw): 15 ppm

Temperature: 298 K (25 °C)
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13C NMR Spectroscopy:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker
instruments)

Number of Scans: = 1024 (due to the low natural abundance of 13C)
Relaxation Delay (d1): 2-5 seconds

Acquisition Time (aq): 1-2 seconds

Spectral Width (sw): 220 ppm

Temperature: 298 K (25 °C)

Data Analysis Workflow

The following diagram illustrates the logical workflow from sample preparation to the final

interpretation of the NMR data for tetradecanedioic acid.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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